Cas no 1154759-65-5 (3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)

3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester structure
1154759-65-5 structure
Product Name:3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
CAS No:1154759-65-5
MF:C12H24N2O3
MW:244.330563545227
CID:1099949
PubChem ID:59284723
Update Time:2025-04-20

3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
    • SCHEMBL2906919
    • 1154759-65-5
    • DB-110245
    • Inchi: 1S/C12H24N2O3/c1-12(2,3)17-11(16)14-7-6-13(4)10(9-14)5-8-15/h10,15H,5-9H2,1-4H3
    • InChI Key: OCPVWKXRRDWWHK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C)C(CCO)C1)=O

Computed Properties

  • Exact Mass: 244.17869263g/mol
  • Monoisotopic Mass: 244.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 53Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk